Cas no 1260852-68-3 (3-(5-chlorofuran-2-yl)azetidine)

• Product Name: 3-(5-chlorofuran-2-yl)azetidine
• CAS No: 1260852-68-3
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 6256521
• PubChem ID: 129915875
• Update Time: 2025-05-19

3-(5-chlorofuran-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorofuran-2-yl)azetidine
• Azetidine, 3-(5-chloro-2-furanyl)-

• Inchi： 1S/C7H8ClNO/c8-7-2-1-6(10-7)5-3-9-4-5/h1-2,5,9H,3-4H2
• InChI Key： QEISRCGUAGEQLS-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(Cl)O2)C1

Additional information on 3-(5-chlorofuran-2-yl)azetidine

Comprehensive Overview of 3-(5-chlorofuran-2-yl)azetidine (CAS No. 1260852-68-3): Properties, Applications, and Research Insights

3-(5-chlorofuran-2-yl)azetidine (CAS No. 1260852-68-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a chlorofuran moiety with an azetidine ring, offering a versatile scaffold for drug discovery and material science applications. This article delves into its chemical properties, synthesis pathways, and potential industrial relevance, addressing common queries such as "What is 3-(5-chlorofuran-2-yl)azetidine used for?" and "How is CAS 1260852-68-3 synthesized?".

The azetidine ring, a four-membered nitrogen-containing heterocycle, is a key pharmacophore in medicinal chemistry, often employed to modulate bioavailability and metabolic stability. When fused with a 5-chlorofuran-2-yl group, the resulting compound exhibits enhanced electronic properties, making it valuable for designing novel enzyme inhibitors or ligands. Researchers frequently search for "3-(5-chlorofuran-2-yl)azetidine derivatives" or "CAS 1260852-68-3 suppliers," reflecting its growing demand in high-value R&D sectors.

From a synthetic perspective, 3-(5-chlorofuran-2-yl)azetidine can be prepared via palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, topics often explored in academic forums. Its chlorine substituent provides a reactive site for further functionalization, aligning with trends in "click chemistry" and "fragment-based drug design." Environmental considerations also drive interest in "green synthesis of chlorofuran compounds," emphasizing solvent-free or catalytic methods.

In drug development, this compound's rigid azetidine core may improve target selectivity, a hot topic in "GPCR-targeted therapies" and "kinase inhibitor optimization." Patent databases reveal its utility in treating inflammatory disorders, though non-clinical studies dominate current literature. The rise of "AI-driven molecular docking" has further accelerated virtual screening of 3-(5-chlorofuran-2-yl)azetidine analogs, addressing queries like "Can CAS 1260852-68-3 be used in computational chemistry?"

Material scientists exploit the compound's conjugated furan system for organic electronics, responding to searches for "conductive heterocyclic polymers." Its thermal stability and halogenated structure make it a candidate for flame-retardant additives, though this application requires further validation. Regulatory-compliant handling is emphasized in SDS documents, avoiding misclassification as hazardous.

To conclude, 3-(5-chlorofuran-2-yl)azetidine (CAS 1260852-68-3) represents a multifaceted building block bridging medicinal chemistry and materials science. Its evolving role in "sustainable chemical innovation" and "precision therapeutics" ensures continued relevance in peer-reviewed journals and industrial pipelines alike.